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Compound of Interest

Compound Name: 2,2-Dihydroperoxybutane

Cat. No.: B15345741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative hazard analysis of 2,2-dihydroperoxybutane against other

commonly known organic peroxides, including Methyl Ethyl Ketone Peroxide (MEKP),

Diacetone Diperoxide (DADP), Triacetone Triperoxide (TATP), and Hexamethylene Triperoxide

Diamine (HMTD). The information is intended to assist researchers, scientists, and drug

development professionals in understanding the potential hazards and implementing

appropriate safety protocols. While comprehensive experimental data for 2,2-
dihydroperoxybutane is limited in publicly accessible literature, this guide summarizes

available information and provides context through comparison with more extensively studied

organic peroxides.

Data Presentation: Comparative Hazard Data
The following tables summarize the available quantitative data for the explosive and

toxicological hazards of the selected organic peroxides. It is important to note that specific

experimental values for impact sensitivity, friction sensitivity, and toxicity for 2,2-
dihydroperoxybutane are not readily available in the reviewed literature. The GHS hazard

classifications are provided where available.

Table 1: Explosive and Flammability Hazards
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Property
2,2-
Dihydroper
oxybutane

Methyl
Ethyl
Ketone
Peroxide
(MEKP)

Diacetone
Diperoxide
(DADP)

Triacetone
Triperoxide
(TATP)

Hexamethyl
ene
Triperoxide
Diamine
(HMTD)

GHS

Classification

Organic

Peroxide

Type D,

Flammable

Liquid

Organic

Peroxide

Type D,

Flammable

Liquid[1]

Not available Explosive
Primary

Explosive[1]

Impact

Sensitivity

Data not

available
High[2]

Data not

available
High[3] High[1]

Friction

Sensitivity

Data not

available

Sensitive to

friction and

shock

Data not

available
Very High[3] Very High[1]

Self-

Accelerating

Decompositio

n

Temperature

(SADT)

Data not

available

~60 °C (for a

40% solution)

Data not

available

Data not

available

Decomposes

at 75 °C[1]

Detonation

Velocity

Data not

available
5,200 m/s[2]

Data not

available
5,300 m/s 4,511 m/s

Table 2: Toxicological Hazards
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Endpoint
2,2-
Dihydroper
oxybutane

Methyl
Ethyl
Ketone
Peroxide
(MEKP)

Diacetone
Diperoxide
(DADP)

Triacetone
Triperoxide
(TATP)

Hexamethyl
ene
Triperoxide
Diamine
(HMTD)

GHS

Classification

Acute

Toxicity, Oral

(Category 4),

Skin

Corrosion

(Category

1B), Serious

Eye Damage

(Category 1),

Specific

target organ

toxicity -

single

exposure

(Category 3)

[1]

Acute

Toxicity, Oral

(Category 4),

Skin

Corrosion

(Category

1B), Serious

Eye Damage

(Category 1)

Not available

Harmful if

swallowed,

Harmful in

contact with

skin, Harmful

if inhaled,

Causes skin

irritation,

Causes

serious eye

irritation

Harmful if

swallowed,

Harmful in

contact with

skin, Harmful

if inhaled,

Causes skin

irritation,

Causes

serious eye

irritation[4]

Acute Oral

Toxicity

(LD50)

Data not

available

1017 mg/kg

(rat)

Data not

available

Data not

available

Data not

available

Acute Dermal

Toxicity

(LD50)

Data not

available

4000 mg/kg

(rabbit)

Data not

available

Data not

available

Data not

available

Acute

Inhalation

Toxicity

(LC50)

Data not

available

170 ppm (rat,

4h)

Data not

available

Data not

available

Data not

available

Skin

Corrosion/Irrit

ation

Causes

severe skin

burns and

Severe

irritant,

causes

redness,

Data not

available

Causes skin

irritation

Causes skin

irritation[4]
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eye

damage[1]

blistering,

and edema[5]

Serious Eye

Damage/Irrita

tion

Causes

serious eye

damage[1]

Causes

severe

corrosion and

may cause

blindness[5]

Data not

available

Causes

serious eye

irritation

Causes

serious eye

irritation[4]

Experimental Protocols
Standardized testing procedures are crucial for the accurate assessment of the hazards

associated with organic peroxides. The following are summaries of key experimental protocols

as described in the United Nations Manual of Tests and Criteria, which is a primary reference

for the classification of dangerous goods.

Impact Sensitivity Test (Drop Hammer Test)
Principle: This test determines the sensitivity of a substance to the impact of a specified mass

dropped from a specified height.

Apparatus: A drop-weight apparatus consisting of a base, anvil, sample holder, drop weight,

and a release mechanism.

Procedure (summary):

A small, measured amount of the sample is placed in the sample holder on the anvil.

A specified weight is dropped from a predetermined height onto the sample.

The outcome (e.g., explosion, decomposition, no reaction) is observed.

The test is repeated multiple times at different drop heights to determine the height at which

there is a 50% probability of initiating a reaction (H50 value).

Friction Sensitivity Test (BAM Friction Test)
Principle: This test assesses the sensitivity of a substance to frictional stimuli.
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Apparatus: A BAM (Bundesanstalt für Materialprüfung) friction apparatus, which consists of a

fixed porcelain pin and a movable porcelain plate.

Procedure (summary):

A small amount of the substance is spread on the porcelain plate.

The porcelain pin is lowered onto the sample with a specific load.

The plate is moved back and forth under the pin for a set distance and speed.

The test is conducted with different loads to determine the lowest load at which ignition or

explosion occurs.

Self-Accelerating Decomposition Temperature (SADT)
Test
Principle: This test determines the lowest temperature at which a substance in its commercial

packaging will undergo a self-accelerating decomposition.

Apparatus: A temperature-controlled oven and a representative sample of the substance in its

packaging.

Procedure (summary):

The packaged substance is placed in the oven.

The oven is set to a specific temperature, and the temperature of the sample is monitored.

The test is conducted for a period of seven days or until a runaway thermal reaction occurs.

The lowest oven temperature at which a self-accelerating decomposition is observed is the

SADT.

Acute Toxicity Testing (Oral, Dermal, Inhalation)
These tests are conducted according to OECD (Organisation for Economic Co-operation and

Development) guidelines for the testing of chemicals.
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Acute Oral Toxicity (OECD 423): A single dose of the substance is administered to animals

via gavage. The animals are observed for a set period, and the dose that is lethal to 50% of

the test population (LD50) is determined.

Acute Dermal Toxicity (OECD 402): The substance is applied to the shaved skin of animals,

and the site is covered. The animals are observed, and the dermal LD50 is calculated.

Acute Inhalation Toxicity (OECD 403): Animals are exposed to the substance in the form of a

gas, vapor, or aerosol in an inhalation chamber for a specified duration. The concentration

that is lethal to 50% of the animals (LC50) is determined.

Mandatory Visualization
Below are diagrams illustrating key concepts and workflows relevant to the hazard analysis of

organic peroxides.
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Caption: Experimental workflow for the hazard assessment of organic peroxides.
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Caption: General decomposition pathway of organic peroxides.

Conclusion
2,2-Dihydroperoxybutane is classified as a hazardous organic peroxide with risks of

flammability, acute oral toxicity, and severe skin and eye damage. While specific quantitative
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data on its explosive sensitivity and detailed toxicology are not readily available in the reviewed

literature, its classification as an Organic Peroxide Type D suggests it may undergo a

hazardous decomposition but is less sensitive than Type A, B, or C peroxides.

For safe handling, it is imperative to treat 2,2-dihydroperoxybutane with the same precautions

as other organic peroxides. This includes storage in a cool, well-ventilated area away from

heat, sparks, and incompatible materials, and the use of appropriate personal protective

equipment, including chemical-resistant gloves and eye protection. Given the data gaps, it is

recommended that any work with this compound be preceded by a thorough risk assessment

and, if necessary, small-scale sensitivity testing under controlled conditions. Researchers

should always consult the most up-to-date Safety Data Sheet (SDS) from the supplier before

handling this or any other hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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